Cas no 47375-13-3 ( )

  structure
  structure
Product Name: 
CAS No:47375-13-3
MF:C18H16N2O4
MW:324.330644607544
CID:930918
PubChem ID:709897
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-cyano-3-[4-(2-cyano-3-ethoxy-3-oxoprop-1-enyl)phenyl]prop-2-enoate
    • 1,4-Bis-< 2-ethoxycarbonyl-2-cyan-vinyl> -benzol
    • 2,2-dicyano-3-(4-chlorophenyl)oxirane
    • 2,2'-dicyano-3,3'-p-phenylene-di-acrylic acid diethyl ester
    • 2,2-Oxiranedicarbonitrile, 3-(4-methoxyphenyl)-
    • 3-(4-methoxy-phenyl)-oxirane-2,2-dicarbonitrile
    • CTK1B1750
    • ethyl 2-cyano-3-(4-(2-cyano-3-methoxy-3-oxoprop-1-enyl)phenyl)acrylate
    • p-Phenylen-bis-methylencyanessigsaeureaethylester
    • Terephthalyliden-tetracarbonsaeure-diethylester-dini
    • STK041353
    • AKOS000486103
    • NSC121231
    • diethyl (2Z,2'E)-3,3'-benzene-1,4-diylbis(2-cyanoprop-2-enoate)
    • 47375-13-3
    • diethyl 3,3'-(1,4-phenylene)bis(2-cyanoacrylate)
    • ethyl (Z)-2-cyano-3-[4-[(E)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl]prop-2-enoate
    • NSC-121231
    • &nbsp;
    • Inchi: 1S/C18H16N2O4/c1-3-23-17(21)15(11-19)9-13-5-7-14(8-6-13)10-16(12-20)18(22)24-4-2/h5-10H,3-4H2,1-2H3/b15-9-,16-10+
    • InChI Key: TUUWXQUTXGOUAI-CKOAPEAFSA-N
    • SMILES: O(CC)C(/C(/C#N)=C\C1C=CC(/C=C(\C#N)/C(=O)OCC)=CC=1)=O

Computed Properties

  • Exact Mass: 324.11108
  • Monoisotopic Mass: 324.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 100.18
  • LogP: 2.62676
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